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An In-depth Technical Guide to 2-(diallylamino)ethanol: Synthesis, Properties, and Applications

Executive Summary

This technical guide provides a comprehensive overview of 2-(diallylamino)ethanol, a tertiary
amino alcohol with significant potential in materials science and as a versatile building block in
organic synthesis. The presence of two reactive allyl groups and a hydroxyl moiety makes it a
valuable precursor for developing functionalized polymers, cross-linked hydrogels, and novel
small molecules. This document details the chemical identity, physicochemical properties, a
representative synthetic protocol, and potential applications for this compound, with a focus on
its relevance to researchers and professionals in drug development and chemical synthesis.
Furthermore, it outlines essential safety and handling procedures to ensure its proper use in a
laboratory setting.

Chemical Identity and Structure

A thorough understanding of a molecule's identity and structure is foundational to its
application. This section delineates the nomenclature, molecular structure, and key
physicochemical properties of 2-(diallylamino)ethanol.
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IUPAC Nomenclature and ldentifiers

The systematic name for this compound according to the International Union of Pure and
Applied Chemistry (IUPAC) is 2-[bis(prop-2-enyl)amino]ethanol[1]. It is also commonly known
by several synonyms and is assigned unique identifiers for database tracking.

Identifier Value Source

2-[bis(prop-2-
IUPAC Name ) PubChem[1]
enyl)amino]ethanol

2-(Diallylamino)ethanol,
Common Synonyms Diallylethanolamine, N,N- PubChem, NIST[1][2]

Diallylaminoethanol

CAS Number 17719-79-8 Synblock, PubChem[1][3]

Molecular Formula CsHisNO Synblock, PubChem[1][3]

InChl=1S/C8H15N0O/c1-3-5-

InChl 9(6-4-2)7-8-10/h3-4,10H,1-2,5-  PubChem[1]
8H2
SMILES C=CCN(CCO)CC=C PubChem([1]

Molecular Structure

2-(diallylamino)ethanol consists of a central nitrogen atom bonded to two allyl groups (prop-2-
enyl) and one ethanol group. The structure combines the nucleophilicity and basicity of a
tertiary amine with the reactivity of a primary alcohol and the potential for polymerization or
cross-linking through the terminal double bonds of the allyl groups.

Caption: 2D structure of 2-[bis(prop-2-enyl)amino]ethanol.

Physicochemical Properties

The physical and chemical properties of 2-(diallylamino)ethanol dictate its behavior in
reactions, its solubility, and appropriate handling procedures.
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Property Value Notes Source
. Synblock,
Molecular Weight 141.21 g/mol
PubChem[1][3]

o Expected for amino
Appearance Colorless liquid o General knowledge
alcohols of this size.

Expected to be higher
than related

Boiling Point Data not specified diethylaminoethanol Comparison to
(163 °C) due to higher

mass.

Likely slightly less
) N dense than water, )
Density Data not specified o Comparison to
similar to related

amino alcohols.

The hydroxyl group

Soluble in water and confers aqueous
Solubility common organic solubility, while the Inferred from structure
solvents allyl groups provide

organic character.

) Recommended to
Store in a dry, sealed )
Storage | prevent hydration and Synblock[3]
ace
P oxidation.

Synthesis and Characterization

While 2-(diallylamino)ethanol is available from commercial suppliers, understanding its
synthesis is crucial for custom applications or when scaling up. A common and logical approach
involves the N-alkylation of a primary amino alcohol or the reaction of a secondary amine with
an epoxide.

Proposed Synthetic Pathway

A highly efficient method for synthesizing tertiary amino alcohols is the reaction of a secondary
amine with an epoxide. In this case, diallylamine serves as the nucleophile that attacks the
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electrophilic carbon of ethylene oxide in a ring-opening reaction. This reaction is typically base-
catalyzed to enhance the nucleophilicity of the amine.

Diallylamine Ethylene Oxide @talyst (e.g., NaOH)

catalysis

Nucleophilic Ring-Opening g

Quench & Separate

Aqueous Workup & Extraction

Isolate Crude Product
Distillation Under Reduced Pressure

Final Pure Product

2-(diallylamino)ethanol

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-(diallylamino)ethanol.

Laboratory-Scale Synthesis Protocol

This protocol describes a representative procedure for the synthesis of 2-(diallylamino)ethanol.
Materials:

o Diallylamine (1.0 eq)
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» Ethylene oxide (1.1 eq, as a solution in a suitable solvent like THF or dioxane)

e Sodium hydroxide (catalytic amount, e.g., 0.05 eq)

e Methanol or Ethanol (as solvent)

o Diethyl ether or Ethyl acetate (for extraction)

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

o Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and a dropping funnel under an inert atmosphere (N2 or Ar), add
diallylamine and the chosen solvent (e.g., methanol).

o Rationale: An inert atmosphere prevents side reactions with atmospheric oxygen and
moisture. Methanol is a suitable polar protic solvent that can solvate the reactants.

o Catalyst Addition: Add the catalytic amount of sodium hydroxide to the solution and stir until
dissolved.

o Rationale: The base deprotonates a small fraction of the diallylamine, increasing its
nucleophilicity and accelerating the reaction rate.

o Ethylene Oxide Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the
solution of ethylene oxide dropwise via the dropping funnel over 30-60 minutes.

o Rationale: The reaction is exothermic. Slow, cooled addition is critical to control the
reaction temperature, preventing unwanted side reactions and ensuring safety, as
ethylene oxide is highly reactive and has a low boiling point.

e Reaction Progression: After the addition is complete, allow the mixture to slowly warm to
room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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o Rationale: Extended stirring ensures the reaction goes to completion. Chromatographic
monitoring confirms the consumption of the starting material.

o Workup and Extraction: Once the reaction is complete, neutralize the catalyst with a dilute
acid (e.g., 1 M HCI) and remove the bulk of the solvent under reduced pressure. Add
deionized water to the residue and extract the aqueous phase three times with diethyl ether
or ethyl acetate.

o Rationale: Neutralization quenches the catalyst. Liquid-liquid extraction separates the
desired organic product from inorganic salts and water-soluble impurities.

» Drying and Concentration: Combine the organic extracts, wash with brine, and dry over
anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate using a
rotary evaporator.

o Rationale: The brine wash removes residual water from the organic phase. The drying
agent removes the final traces of water before solvent removal.

« Purification: Purify the crude product by vacuum distillation.

o Rationale: Amino alcohols often have high boiling points and may decompose at
atmospheric pressure. Vacuum distillation allows for purification at a lower temperature,
preserving the integrity of the molecule.

Characterization

The identity and purity of the synthesized 2-(diallylamino)ethanol should be confirmed using
standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR will confirm the
molecular structure by showing characteristic peaks for the allyl, ethyl, and hydroxyl protons
and carbons.

« Infrared (IR) Spectroscopy: Will show a broad O-H stretch (around 3300 cm~?), C-H
stretches (around 2800-3000 cm~1), a C=C stretch (around 1640 cm~1), and a C-O stretch
(around 1050 cm™1).[2]

e Mass Spectrometry (MS): Will confirm the molecular weight of 141.21 g/mol .[2]
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Applications in Research and Drug Development

The unique trifunctional nature of 2-(diallylamino)ethanol makes it a compelling molecule for
various applications, particularly in creating functional materials for biomedical use.

Precursor for Polymer Synthesis

The two terminal alkene functionalities of the allyl groups are amenable to polymerization. This
allows 2-(diallylamino)ethanol to be used as a monomer or a cross-linking agent in the
synthesis of functional polymers.

» Hydrogel Formation: The diallyl groups can undergo free-radical polymerization to form
cross-linked polymer networks. The inclusion of the hydrophilic amino alcohol moiety can
create hydrogels. Such hydrogels, which are pH-responsive due to the tertiary amine, have
potential applications in controlled drug delivery systems.[4] The amine group will be
protonated at low pH, causing the hydrogel to swell and release a loaded therapeutic agent.

e Functional Coatings: Polymers derived from this monomer can be used to create functional
coatings for medical devices or implants. The tertiary amine can be quaternized to impart
antimicrobial properties, while the hydroxyl group can be used for further surface
modification.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/publication/352089669_Dual_Responsive_Polyvinyl_alcohol-2-dimethylaminoethyl_Methacrylate_Hydrogels_Effect_of_Crosslinking_Agent_on_Swelling_and_Anti-cancer_Drug_Release_Properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

2-(diallylamino)ethanol Monomer

Diallyl Groups
(for polymerization)
+
Amino Alcohol Group
(for functionality)

Polymerization Process

Free-Radical Polymerization
(Cross-linking)

Potential plications

pH-Responsive Hydrogels Antimicrobial Surface Coatings

Controlled Drug Release Matrix

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nim.nih.gov]

2. Ethanol, 2-(di-2-propenylamino)- [webbook.nist.gov]

3. CAS 17719-79-8 | 2-(Diallylamino)ethanol - Synblock [synblock.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-(diallylamino)ethanol IUPAC name and structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104756/docs#2-diallylamino-ethanol-iupac-name-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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